Cas no 27077-81-2 (1H-Benzimidazole,4-methoxy-1-methyl-)

• Product Name: 1H-Benzimidazole,4-methoxy-1-methyl-
• CAS No: 27077-81-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 250681
• PubChem ID: 19688770
• Update Time: 2025-04-19

1H-Benzimidazole,4-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,4-methoxy-1-methyl-
• Benzimidazole,4-methoxy-1-methyl- (8CI)
• SCHEMBL7853887
• 4-methoxy-1-methyl-1H-benzo[d]imidazole
• 27077-81-2

• Inchi： 1S/C9H10N2O/c1-11-6-10-9-7(11)4-3-5-8(9)12-2/h3-6H,1-2H3
• InChI Key： YYNIGVYJLKIITB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1N=CN2C

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 27.05